molecular formula C6H10F2OS B8659363 Ethanethioic acid, difluoro-, S-(1,1-dimethylethyl) ester CAS No. 192637-90-4

Ethanethioic acid, difluoro-, S-(1,1-dimethylethyl) ester

Cat. No.: B8659363
CAS No.: 192637-90-4
M. Wt: 168.21 g/mol
InChI Key: JZUYSTLATIQFAE-UHFFFAOYSA-N
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Description

Ethanethioic acid, difluoro-, S-(1,1-dimethylethyl) ester is a useful research compound. Its molecular formula is C6H10F2OS and its molecular weight is 168.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

192637-90-4

Molecular Formula

C6H10F2OS

Molecular Weight

168.21 g/mol

IUPAC Name

S-tert-butyl 2,2-difluoroethanethioate

InChI

InChI=1S/C6H10F2OS/c1-6(2,3)10-5(9)4(7)8/h4H,1-3H3

InChI Key

JZUYSTLATIQFAE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)SC(=O)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of oxaloyl chloride (9.08 mL, 104 mmol) in acetonitrile (ACN) (50 mL) at 25 ° C. was added dropwise difluoroacetic acid (6.55 mL, 104 mmol). After 3 hours, 2-methyl-2-propanethiol (11.74 mL, 104 mmol) was added dropwise followed by cobalt(II) chloride (10 mg). After being stirred at room temperature for 18 hours, additional 2-methyl-2-propanethiol (4.0 mL, 35.4 mmol) was added. After 2 hours, the solution was poured onto Et2O (500 mL) and washed with saturated NaHCO3 (2×300 mL) and H2O(2×300 mL). The organic layer was dried over Na2SO4, and the solvent was removed under reduced pressure to give a red oil. Vacuum distillation at 30 mm Hg gave S-tert butyl difluoroethane-thioate (8.26 g, 47% yield) as a colorless oil: bp 59-63° C. (30 mm Hg); 1H NMR (CDCl3) δ 1.48 (s, 9H), 5.67 (t, 1H, J=54 Hz); 13C NMR (CDCl3) δ 29.45, 49.32, 108.94 (t, J=255 Hz), 191.23 (t, J=28 Hz); 19F NMR (CDCl3) δ -123.65 (d, J=55 Hz); IR (film, cm-1) 2969, 1684, 1154, 1093, 1064. Anal. Calcd for C6H10F2OS: C, 42.84; H, 5.99. Found: C, 43.06; H, 6.15.
Quantity
9.08 mL
Type
reactant
Reaction Step One
Quantity
6.55 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
11.74 mL
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
reactant
Reaction Step Three
Name
cobalt(II) chloride
Quantity
10 mg
Type
catalyst
Reaction Step Four

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